N-(2,3-dichlorophenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide

• IUPAC Name: N-(2,3-dichlorophenyl)-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide
• InChI: InChI=1S/C18H18Cl2N2O4S/c19-15-7-4-8-16(18(15)20)22(13-17(23)21-9-11-26-12-10-21)27(24,25)14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key: ACZBADDPXNYSPV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN(C2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18Cl2N2O4S
• Molecular Weight: 429.3 g/mol

Description

N-(2,3-dichlorophenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide, commonly known as DMSO2, is a sulfonamide derivative that has been extensively studied for its potential use in various scientific research applications. It is a white crystalline powder that is soluble in water and organic solvents. This compound is widely used in the field of medicinal chemistry due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of DMSO2 is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a promising mechanism for the development of new anticancer drugs.
Biochemical and Physiological Effects:
DMSO2 has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells. In addition, DMSO2 has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMSO2 is its potent antitumor activity against a wide range of cancer cell lines. This makes it a potential candidate for the development of new anticancer drugs. However, there are also some limitations associated with the use of DMSO2 in lab experiments. For example, it is relatively unstable in aqueous solutions and can degrade over time. In addition, it can be toxic to certain cell types at high concentrations.

Future Directions

There are several future directions that can be explored in the field of DMSO2 research. One potential direction is the development of new anticancer drugs based on the structure of DMSO2. Another potential direction is the investigation of the mechanism of action of DMSO2 and its potential use in the treatment of various inflammatory and oxidative stress-related diseases. Furthermore, the development of new synthesis methods for DMSO2 could lead to improved yields and reduced costs, making it more accessible for research purposes.

Scientific Research Applications

DMSO2 has been extensively studied for its potential use in various scientific research applications. One of the major applications of DMSO2 is in the field of medicinal chemistry. It has been found to exhibit potent antitumor activity against a wide range of cancer cell lines, making it a potential candidate for the development of new anticancer drugs.